Cas no 2171971-69-8 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-difluoropropanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-difluoropropanoic acid
• CAS No: 2171971-69-8
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 6524358
• PubChem ID: 165959868
• Update Time: 2025-06-09

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-difluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-difluoropropanoic acid
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-2,2-difluoropropanoic acid
• 2171971-69-8
• EN300-1515646

• Inchi： 1S/C24H26F2N2O5/c1-2-7-15(21(29)28-14-24(25,26)22(30)31)12-27-23(32)33-13-20-18-10-5-3-8-16(18)17-9-4-6-11-19(17)20/h3-6,8-11,15,20H,2,7,12-14H2,1H3,(H,27,32)(H,28,29)(H,30,31)
• InChI Key： RJFRKKIWGUMMNC-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(C(CNC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)CCC)=O)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-difluoropropanoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-difluoropropanoic acid (CAS No. 2171971-69-8)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-difluoropropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2171971-69-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structure, which includes a fluorene moiety, a methoxycarbonyl group, and an amino acid-derived backbone. The presence of these functional groups imparts unique chemical and biological properties, making it a promising candidate for various applications in drug discovery and molecular research.

The fluorene component in the molecule is particularly noteworthy due to its rigid planar structure and excellent photophysical properties. Fluorene derivatives are widely studied for their potential in optoelectronic devices, but their incorporation into pharmaceuticals offers additional benefits. The methoxycarbonyl group serves as a protecting group for the amino functionality, which is crucial in peptide synthesis and protein modification. The pentanamido moiety introduces a longer aliphatic chain, which can influence the compound's solubility, bioavailability, and interactions with biological targets.

The difluoropropanoic acid segment of the molecule introduces fluorine atoms at specific positions, a strategy commonly employed to enhance metabolic stability and binding affinity. Fluorine substitution is a well-established approach in medicinal chemistry to modulate pharmacokinetic properties. For instance, fluorinated compounds often exhibit improved lipophilicity and resistance to enzymatic degradation, which can prolong their therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. The combination of computational techniques with experimental validation has been instrumental in understanding the interactions between 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-difluoropropanoic acid and biological targets. This has opened up new avenues for developing novel therapeutic agents targeting various diseases.

In the context of drug discovery, the structural features of this compound make it an attractive scaffold for designing small-molecule inhibitors or modulators. The presence of multiple functional groups allows for diverse chemical modifications, enabling the fine-tuning of its pharmacological profile. For example, derivatives of this compound could be explored as potential candidates for treating inflammatory diseases, neurodegenerative disorders, or even cancer.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-difluoropropanoic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluorene moiety necessitates careful handling to avoid side reactions that could compromise yield and purity. Similarly, the protection and deprotection of the amino group must be meticulously managed to prevent unwanted polymerization or degradation.

One of the most exciting aspects of this compound is its potential in combination therapy. By leveraging its structural versatility, researchers can design analogs that exhibit synergistic effects when used in conjunction with other drugs. This approach has gained traction in recent years as a strategy to overcome drug resistance and improve treatment outcomes.

The role of fluorine atoms in enhancing drug efficacy cannot be overstated. Studies have shown that fluorinated compounds often exhibit higher binding affinities to biological targets compared to their non-fluorinated counterparts. This phenomenon is attributed to the ability of fluorine to modulate electronic properties and steric interactions at the binding site. In 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-difluoropropanoic acid, the strategic placement of fluorine atoms is likely designed to optimize these interactions.

Another area where this compound shows promise is in the development of probes for biochemical assays. The unique spectral properties of fluorene derivatives make them ideal candidates for fluorescence-based detection methods. By incorporating such probes into diagnostic tools or research kits, scientists can gain deeper insights into biological processes at the molecular level.

The impact of this compound on future research directions is significant. As our understanding of disease mechanisms continues to evolve, so does our need for innovative tools to study them. 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-difluoropropanoic acid represents a testament to how interdisciplinary approaches—combining organic chemistry with biochemistry and computational science—can lead to groundbreaking discoveries.

In conclusion,3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-2,2-difluoropropanoic acid (CAS No. 2171971-69-8) is a multifaceted compound with broad applications in pharmaceutical research and development. Its unique structural features offer opportunities for designing novel therapeutics and diagnostic tools. As research in this field progresses，the full potential of such compounds will continue to unfold，leading to advancements that benefit society as a whole.